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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Veledimex-induced gene expression

validation by quantitative Polymerase Chain Reaction (qPCR) with alternative inducible

systems. It is designed to offer an objective overview, supported by available experimental

data, to aid in the selection of appropriate tools for controlled gene expression studies.

Introduction to Veledimex and the RheoSwitch
Therapeutic System®
Veledimex is an orally bioavailable small molecule that acts as an activator ligand for the

RheoSwitch Therapeutic System® (RTS®).[1] This system is a powerful tool for inducing gene

expression in a controlled and dose-dependent manner. It has been notably utilized in clinical

trials for glioblastoma to regulate the intratumoral expression of human interleukin-12 (hIL-12),

a potent anti-tumor cytokine. The induction of IL-12 by Veledimex subsequently triggers a

cascade of immune responses, including the production of interferon-gamma (IFN-γ), which

contributes to the therapeutic effect.[2]

Veledimex Signaling Pathway and qPCR Workflow
The following diagrams illustrate the mechanism of Veledimex action and the general workflow

for validating the induced gene expression using qPCR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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